Cas no 20969-37-3 (Methyl thieno[2,3-b]thiophene-2-carboxylate)

Methyl thieno[2,3-b]thiophene-2-carboxylate structure
20969-37-3 structure
Product name:Methyl thieno[2,3-b]thiophene-2-carboxylate
CAS No:20969-37-3
MF:C8H6O2S2
MW:198.262039661407
CID:1084330
PubChem ID:12475296

Methyl thieno[2,3-b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl thieno[2,3-b]thiophene-2-carboxylate
    • Thieno[2,3-b]thiophene-2-carboxylic acid methyl ester
    • 3-Thiopheneacetic acid,methyl ester
    • Methyl 3-thienylacetate
    • methyl thien-3-yl-acetate
    • methyl thieno<2,3-b>thiophene-2-carboxylate
    • methyl thieno<2,3-b>thiophene-2-carboxylic acid
    • methyl thiophen-3-acetate
    • Methylthiophene-3-acetate
    • thiophen-3-yl-acetic acid methyl ester
    • Methylthieno[2,3-b]thiophene-2-carboxylate
    • 20969-37-3
    • methyl thieno[2,3-b]thiophene-5-carboxylate
    • methyl thieno-[2,3-b]thiophene-2-carboxylate
    • DA-08311
    • SCHEMBL5967024
    • ULHTUXSICGIKSS-UHFFFAOYSA-N
    • MDL: MFCD21608022
    • Inchi: InChI=1S/C8H6O2S2/c1-10-7(9)6-4-5-2-3-11-8(5)12-6/h2-4H,1H3
    • InChI Key: ULHTUXSICGIKSS-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=CC2=C(SC=C2)S1

Computed Properties

  • Exact Mass: 197.98100
  • Monoisotopic Mass: 197.98092178g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 82.8Ų

Experimental Properties

  • PSA: 82.78000
  • LogP: 2.74940

Methyl thieno[2,3-b]thiophene-2-carboxylate Security Information

Methyl thieno[2,3-b]thiophene-2-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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